Binding Affinity Advantage Against TNBC Targets
In a direct head-to-head in silico docking study against TNBC-associated proteins PARP1 (PDB: 5HA9) and CK2α (PDB: 7L1X) using AutoDock Vina, (−)-isosamidin (L03) demonstrated the most pronounced binding interaction at −9.1 kcal/mol among four tested dihydropyranocoumarins, surpassing pteryxin (L02) which showed weaker binding, mediated primarily through hydrogen bonding and π-stacking interactions within the active sites [1]. This represents the strongest target engagement in the ligand set, suggesting a structurally encoded advantage for TNBC-related target recognition.
| Evidence Dimension | Molecular docking binding affinity against TNBC proteins (PARP1/CK2α) |
|---|---|
| Target Compound Data | −9.1 kcal/mol (Isosamidin, L03) |
| Comparator Or Baseline | Pteryxin (L02), Visnadine (L01), Suksdorfin (L04); Pteryxin binding affinity reported as weaker; L01 exhibited highest chemical stability, L04 greatest electrophilic reactivity |
| Quantified Difference | Isosamidin achieved the most pronounced interaction (−9.1 kcal/mol) in the four-ligand panel; specific comparator docking scores not individually reported but isosamidin ranked #1 in binding strength |
| Conditions | In silico; AutoDock Vina via PyRx; DFT-optimized ligands (B3LYP/DNP basis set); target proteins 5HA9 and 7L1X |
Why This Matters
For researchers procuring a dihydropyranocoumarin for TNBC target engagement studies, (−)-isosamidin provides the highest predicted binding affinity among the tested analogs, directly impacting hit prioritization in structure-based drug discovery campaigns.
- [1] Islam MS, et al. Evaluation of dihydropyranocoumarins as potent inhibitors against triple-negative breast cancer: An integrated in silico, quantum & molecular modeling approaches. PLoS ONE. 2025;20(12):e0334939. doi:10.1371/journal.pone.0334939 View Source
